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Compound of Interest

Compound Name: ZK-90055 hydrochloride

Cat. No.: B1649416

Application Notes and Protocols: ZK-90055
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide essential information on the safe handling and laboratory use
of ZK-90055 hydrochloride, a potent 32 adrenergic receptor agonist. The following protocols
are representative methods for characterizing the activity of this and similar compounds.

Safety and Handling

As a research chemical with limited safety data, ZK-90055 hydrochloride should be handled
with caution. The following guidelines are based on general laboratory safety principles for
handling potent pharmacological agents and information on 32 adrenergic agonists.

Physicochemical Properties
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Property Value Source
Chemical Name ZK-90055 hydrochloride [1]
Synonyms N/A [1]

CAS Number 84638-81-3 [1][2]
Molecular Formula C16H23CIN204 [1112]
Molecular Weight 342.82 g/mol [1][2]
Appearance Solid powder [3]
Purity 99.67% [3]

Store at -20°C forup to 3
Storage years (powder). In solvent, [1][3]

store at -80°C for up to 1 year.

Information not readily

available. It is recommended to
Solubility test solubility in small

quantities in appropriate

solvents like DMSO or ethanol.

General Safety Precautions
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Precaution

Description

Personal Protective Equipment (PPE)

Always wear a lab coat, safety glasses with side
shields, and chemical-resistant gloves (e.qg.,
nitrile) when handling ZK-90055 hydrochloride.

Ventilation

Handle the compound in a well-ventilated area,
preferably within a chemical fume hood, to

minimize inhalation exposure.

Handling of Powder

Avoid generating dust. Use appropriate
weighing techniques (e.g., weighing paper,
enclosed balance) to prevent dispersal of the

powder.

Skin and Eye Contact

Avoid direct contact with skin and eyes. In case
of contact, immediately flush the affected area
with copious amounts of water for at least 15

minutes and seek medical attention.

Avoid inhaling the powder. If inhalation occurs,

Inhalation move to fresh air immediately and seek medical
attention.
Do not ingest. If ingestion occurs, rinse the
Ingestion mouth with water and seek immediate medical

attention.

Waste Disposal

Dispose of waste containing ZK-90055
hydrochloride in accordance with local, state,

and federal regulations for chemical waste.

Potential Hazards

As a 32 adrenergic receptor agonist, accidental
exposure could potentially lead to systemic
effects such as tachycardia (increased heart

rate), muscle tremors, and nervousness.

Experimental Protocols
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The following are generalized protocols for assessing the in vitro activity of ZK-90055
hydrochloride.

B2 Adrenergic Receptor Signaling Pathway

Activation of the 32 adrenergic receptor by an agonist like ZK-90055 hydrochloride initiates a
G-protein coupled signaling cascade, leading to an increase in intracellular cyclic AMP (CAMP).

Cell Membrane
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Click to download full resolution via product page
Caption: 32 Adrenergic Receptor Signaling Pathway.

Experimental Workflow for In Vitro Characterization

The general workflow for characterizing a 32 adrenergic receptor agonist involves initial binding
studies followed by functional assays to determine its potency and efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1649416#safety-and-handling-of-zk-90055-
hydrochloride-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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